![molecular formula C15H11ClN2O3S B5113300 3-(3-chlorophenyl)-2-(4-nitrophenyl)-1,3-thiazolidin-4-one CAS No. 6036-85-7](/img/structure/B5113300.png)
3-(3-chlorophenyl)-2-(4-nitrophenyl)-1,3-thiazolidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(3-chlorophenyl)-2-(4-nitrophenyl)-1,3-thiazolidin-4-one is a chemical compound that belongs to the class of thiazolidinones. It is a heterocyclic organic compound that has been extensively studied for its potential in various scientific research applications.
Scientific Research Applications
3-(3-chlorophenyl)-2-(4-nitrophenyl)-1,3-thiazolidin-4-one has been studied for its potential in various scientific research applications. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-bacterial properties. In addition, it has been studied for its potential in the treatment of diabetes, as it has been found to exhibit insulin-sensitizing effects.
Mechanism of Action
The mechanism of action of 3-(3-chlorophenyl)-2-(4-nitrophenyl)-1,3-thiazolidin-4-one is not fully understood. However, it has been suggested that it works by inhibiting the activity of PPAR-gamma, a nuclear receptor that plays a key role in regulating glucose and lipid metabolism.
Biochemical and Physiological Effects:
3-(3-chlorophenyl)-2-(4-nitrophenyl)-1,3-thiazolidin-4-one has been found to exhibit a number of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the activity of pro-inflammatory cytokines. In addition, it has been found to exhibit anti-cancer properties by inducing apoptosis in cancer cells. Furthermore, it has been shown to exhibit antibacterial properties by inhibiting the growth of bacterial cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-(3-chlorophenyl)-2-(4-nitrophenyl)-1,3-thiazolidin-4-one is that it is relatively easy to synthesize and purify. In addition, it exhibits a wide range of potential applications in various scientific research fields. However, one of the main limitations of this compound is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in lab experiments.
Future Directions
There are a number of future directions for the study of 3-(3-chlorophenyl)-2-(4-nitrophenyl)-1,3-thiazolidin-4-one. One potential direction is to further investigate its potential in the treatment of diabetes, as it has been found to exhibit insulin-sensitizing effects. Another potential direction is to investigate its potential as an anti-cancer agent, as it has been found to induce apoptosis in cancer cells. Furthermore, it may be worthwhile to investigate its potential as an antibacterial agent, as it has been shown to inhibit the growth of bacterial cells. Finally, further research is needed to fully understand its mechanism of action, which may lead to the development of more effective applications in various scientific research fields.
Synthesis Methods
The synthesis of 3-(3-chlorophenyl)-2-(4-nitrophenyl)-1,3-thiazolidin-4-one can be achieved through a reaction between 3-chlorobenzaldehyde and 4-nitrobenzaldehyde with thiosemicarbazide in the presence of glacial acetic acid. The reaction yields a yellow crystalline solid that can be purified through recrystallization.
properties
IUPAC Name |
3-(3-chlorophenyl)-2-(4-nitrophenyl)-1,3-thiazolidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11ClN2O3S/c16-11-2-1-3-13(8-11)17-14(19)9-22-15(17)10-4-6-12(7-5-10)18(20)21/h1-8,15H,9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVWDAGSOHPSVGQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)N(C(S1)C2=CC=C(C=C2)[N+](=O)[O-])C3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90975773 |
Source
|
Record name | 3-(3-Chlorophenyl)-2-(4-nitrophenyl)-1,3-thiazolidin-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90975773 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
334.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-Chlorophenyl)-2-(4-nitrophenyl)-1,3-thiazolidin-4-one | |
CAS RN |
6036-85-7 |
Source
|
Record name | 3-(3-Chlorophenyl)-2-(4-nitrophenyl)-1,3-thiazolidin-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90975773 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.